Cas no 756817-82-0 ([2-(dimethylamino)pyrimidin-5-yl]boronic acid)

• Product name: [2-(dimethylamino)pyrimidin-5-yl]boronic acid
• CAS No: 756817-82-0
• MF: C₆H₁₀BN₃O₂
• MW: 166.973500728607
• MDL: MFCD10696933
• CID: 549202
• PubChem ID: 45088929

[2-(dimethylamino)pyrimidin-5-yl]boronic acid Chemical and Physical Properties

Names and Identifiers

• (2-(Dimethylamino)pyrimidin-5-yl)boronic acid
• [2-(dimethylamino)pyrimidin-5-yl]boronic acid
• 2-(dimethylamino)pyrimidin-5-ylboronic acid
• 2-Dimethylaminopyrimidine-5-boronic acid
• 2-Dimethylaminopyrimidinyl-5-boronic acid
• Boronic acid,B-[2-(dimethylamino)-5-pyrimidinyl]-
• Boronic acid, [2-(dimethylamino)-5-pyrimidinyl]- (9CI)
• BORONIC ACID, [2-(DIMETHYLAMINO)-5-PYRIMIDINYL]-
• C6H10BN3O2
• JHGMROYFIMQNCI-UHFFFAOYSA-N
• FCH881686
• AB58565
• 2-dimethylamino-pyrimidin-5-boronic acid
• AM87174
• CS-0061715
• MFCD10696933
• DS-14894
• (2-(Dimethylamino)pyrimidin-5-yl)boronicacid
• DTXSID60666363
• W17380
• A865637
• 2-dimethylaminopyrimidinyl-5-boronic acid, AldrichCPR
• 2-(Dimethylamino)pyrimidine-5-boronic Acid
• SCHEMBL190572
• AC-33297
• SY066221
• 756817-82-0
• EN300-2007662
• AKOS006304829
• FT-0742260
• DA-03043

• MDL： MFCD10696933
• Inchi： 1S/C6H10BN3O2/c1-10(2)6-8-3-5(4-9-6)7(11)12/h3-4,11-12H,1-2H3
• InChI Key： JHGMROYFIMQNCI-UHFFFAOYSA-N
• SMILES： O([H])B(C1=C([H])N=C(N=C1[H])N(C([H])([H])[H])C([H])([H])[H])O[H]

Computed Properties

• Exact Mass: 167.08700
• Monoisotopic Mass: 167.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.5

Experimental Properties

• PSA: 69.48000
• LogP: -1.77760

[2-(dimethylamino)pyrimidin-5-yl]boronic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 43
• Safety Instruction： 36/37
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C

[2-(dimethylamino)pyrimidin-5-yl]boronic acid Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on [2-(dimethylamino)pyrimidin-5-yl]boronic acid

Recent Advances in the Application of [2-(dimethylamino)pyrimidin-5-yl]boronic acid (CAS: 756817-82-0) in Chemical Biology and Drug Discovery

The compound [2-(dimethylamino)pyrimidin-5-yl]boronic acid (CAS: 756817-82-0) has emerged as a key building block in medicinal chemistry and chemical biology research. This boronic acid derivative, characterized by its pyrimidine core and dimethylamino substituent, has garnered significant attention due to its versatile reactivity and potential applications in drug discovery. Recent studies have highlighted its role as a crucial intermediate in the synthesis of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer signaling pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 756817-82-0 in the development of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized this boronic acid derivative in a Suzuki-Miyaura cross-coupling reaction to construct the central pyrimidine scaffold of their lead compounds. The resulting inhibitors showed improved selectivity profiles compared to earlier generations of BTK inhibitors, with IC50 values in the low nanomolar range against BTK while maintaining minimal off-target activity against other kinases.

In the field of proteolysis targeting chimeras (PROTACs), 756817-82-0 has shown promise as a versatile linker component. A recent Nature Chemical Biology publication (2024) described its incorporation into heterobifunctional molecules designed to target oncogenic proteins for degradation. The dimethylamino group was found to enhance cellular permeability while the boronic acid moiety facilitated conjugation to various warhead molecules. This dual functionality makes the compound particularly valuable in PROTAC design, where both cell penetration and precise molecular recognition are critical.

The compound's unique electronic properties have also been exploited in sensor development. Research published in ACS Sensors (2023) reported the use of 756817-82-0 in the construction of fluorescent probes for detecting reactive oxygen species in live cells. The pyrimidine-boronic acid structure demonstrated superior stability and selectivity compared to traditional phenylboronic acid-based sensors, enabling real-time monitoring of oxidative stress in cancer models with unprecedented temporal resolution.

From a synthetic chemistry perspective, recent advances in the large-scale production of 756817-82-0 have addressed previous challenges in its commercial availability. A 2024 Organic Process Research & Development paper detailed an optimized synthetic route that improved the overall yield from 32% to 68% while reducing the number of chromatographic purification steps. This development has significant implications for the compound's accessibility to the research community and its potential adoption in industrial-scale drug discovery programs.

Looking forward, the unique structural features of [2-(dimethylamino)pyrimidin-5-yl]boronic acid continue to inspire novel applications. Current research directions include its incorporation into covalent inhibitors targeting non-catalytic cysteine residues and its use in the development of next-generation antibody-drug conjugates (ADCs). The compound's versatility and the growing body of research supporting its applications suggest it will remain an important tool in chemical biology and medicinal chemistry for years to come.